Cas no 2227724-17-4 ((1R)-1-(7-chloroquinolin-8-yl)ethan-1-amine)

• Product Name: (1R)-1-(7-chloroquinolin-8-yl)ethan-1-amine
• CAS No: 2227724-17-4
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• CID: 5934836
• PubChem ID: 165741853
• Update Time: 2025-10-29

(1R)-1-(7-chloroquinolin-8-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(7-chloroquinolin-8-yl)ethan-1-amine
• 2227724-17-4
• EN300-1994313

• Inchi： 1S/C11H11ClN2/c1-7(13)10-9(12)5-4-8-3-2-6-14-11(8)10/h2-7H,13H2,1H3/t7-/m1/s1
• InChI Key： AHFBBTGEIJKTTC-SSDOTTSWSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1[C@@H](C)N

Computed Properties

• Exact Mass: 206.0610761g/mol
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on (1R)-1-(7-chloroquinolin-8-yl)ethan-1-amine

Comprehensive Overview of (1R)-1-(7-chloroquinolin-8-yl)ethan-1-amine (CAS No. 2227724-17-4)

The compound (1R)-1-(7-chloroquinolin-8-yl)ethan-1-amine (CAS No. 2227724-17-4) is a chiral amine derivative with a quinoline backbone, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 7-chloroquinolin-8-yl moiety and the ethan-1-amine group, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for chiral building blocks and quinoline-based compounds in modern therapeutics.

In recent years, the scientific community has focused on sustainable synthesis methods for compounds like (1R)-1-(7-chloroquinolin-8-yl)ethan-1-amine. This aligns with the global push toward green chemistry and eco-friendly manufacturing. Many users searching for this compound often inquire about its stereoselective synthesis or catalytic asymmetric routes, reflecting the growing emphasis on precision and efficiency in chemical production. Additionally, its potential role in medicinal chemistry—such as in the development of antimalarial agents or kinase inhibitors—has sparked further exploration.

The physicochemical properties of CAS No. 2227724-17-4, such as solubility, stability, and reactivity, are critical for its practical applications. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its purity and suitability for further derivatization. Questions about its storage conditions and handling precautions are frequently raised in forums, highlighting the need for clear technical documentation.

From a commercial perspective, (1R)-1-(7-chloroquinolin-8-yl)ethan-1-amine is often listed as a high-value intermediate in catalogs of specialty chemical suppliers. Its pricing and availability are influenced by factors such as scale-up challenges and raw material sourcing, topics that resonate with procurement professionals. The compound’s relevance to patented drug candidates also makes it a subject of interest for intellectual property analysts.

Looking ahead, the demand for chiral amines like this one is expected to rise, driven by advancements in personalized medicine and targeted therapies. Its integration into combinatorial chemistry libraries further underscores its utility in high-throughput screening. As researchers continue to explore its derivatives, CAS No. 2227724-17-4 remains a focal point for innovation in organic synthesis and drug development.